![molecular formula C9H11N3 B1419911 2,7-Dimethylimidazo[1,2-a]pyridin-3-amine CAS No. 801217-14-1](/img/structure/B1419911.png)
2,7-Dimethylimidazo[1,2-a]pyridin-3-amine
Overview
Description
“2,7-Dimethylimidazo[1,2-a]pyridin-3-amine” is a chemical compound with the CAS Number: 801217-14-1 . It has a molecular weight of 161.21 . This compound is recognized as a bioactive scaffold and has been used in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including “this compound”, has been well studied in the past decade . The synthesis methods include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions . A specific synthesis of imidazopyridine-3-amines has been reported using a sulfated ceria catalyst .Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C9H11N3/c1-6-3-4-12-8(5-6)11-7(2)9(12)10/h3-5H,10H2,1-2H3 . The InChI key is SVXONZREKJLJLA-UHFFFAOYSA-N .Scientific Research Applications
Antituberculosis Activity
- Synthesis and Evaluation of Antituberculosis Activity: A series of derivatives of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide were synthesized and tested for their antimycobacterial activity. Compounds 5b, 5d, and 5e showed significant activity against Mycobacterium tuberculosis with minimum inhibitory concentrations of 12.5 μg/mL (Jadhav et al., 2016).
Antimicrobial Properties
- Synthesis and Antimicrobial Screening: A series of mannich bases N,N-dimethyl-1-(7-methyl-2-(aryl)imidazo[1,2-a]pyridin-3-yl)methanamines were synthesized and exhibited potent antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi (Desai et al., 2012).
Mutagenicity Studies
- Mutagenicity of Heterocyclic Amines: Studies have shown that heterocyclic amines like 2,7-dimethylimidazo[1,2-a]pyridin-3-amine can be mutagenic in certain conditions. For instance, when activated by pancreas tissue, these amines were found to be mutagenic in V79 cells (Lawson & Kolar, 1994).
Analytical Chemistry Applications
- Determination of Heterocyclic Aromatic Amines: The compound has been used in studies focusing on the development of procedures for the quantification of heterocyclic aromatic amines in complex matrices, such as meat extracts. These methods are crucial for food safety and quality control (Puignou et al., 1997).
Drug Synthesis
- Copper Catalyzed Tandem Oxidative C–H Amination/Cyclizations: This compound has been used in the synthesis of drugs, exemplified by a simple and convenient strategy for synthesizing imidazo[1,2-a]pyridines via copper-catalyzed tandem imine formation and intramolecular aerobic oxidative C–H bond amination/cyclizations (Pericherla et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 2,7-Dimethylimidazo[1,2-a]pyridin-3-amine are tuberculosis (TB) bacteria . This compound has been recognized as a significant agent against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
This compound interacts with its targets by showing in vitro anti-TB activity against both replicating and non-replicating TB bacteria . The compound’s mode of action is based on its structure-activity relationship .
Biochemical Pathways
It’s known that the compound exhibits significant activity against tb bacteria, suggesting it may affect pathways related to bacterial replication and survival .
Pharmacokinetics
Similar compounds have displayed pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
The result of the action of this compound is a significant reduction in bacterial growth. In vitro studies have shown a 90% reduction in bacterial growth, indicating the compound’s potent anti-TB activity .
Biochemical Analysis
Biochemical Properties
2,7-Dimethylimidazo[1,2-a]pyridin-3-amine plays a crucial role in several biochemical reactions. It interacts with a variety of enzymes, proteins, and other biomolecules. For instance, it has been shown to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) by interacting with specific bacterial enzymes . The nature of these interactions often involves binding to the active sites of enzymes, thereby inhibiting their activity and disrupting essential biochemical pathways.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, altering gene expression, and affecting cellular metabolism. For example, it has been observed to induce apoptosis in cancer cells by activating specific signaling cascades . Additionally, it can inhibit the growth of bacterial cells by interfering with their metabolic processes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to biomolecules such as DNA and proteins, leading to enzyme inhibition or activation. This compound can also cause changes in gene expression by interacting with transcription factors and other regulatory proteins . These interactions result in the disruption of normal cellular functions and can lead to cell death in pathogenic organisms.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over various time periods. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but can degrade over time, leading to a reduction in its efficacy . Long-term exposure to this compound has been associated with sustained inhibition of bacterial growth and prolonged induction of apoptosis in cancer cells .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it has been shown to effectively inhibit bacterial growth without causing significant toxicity . At higher doses, toxic effects such as liver damage and gastrointestinal disturbances have been observed . These findings highlight the importance of determining the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body. This compound can affect metabolic flux and alter the levels of various metabolites . Understanding these metabolic pathways is crucial for predicting the pharmacokinetics and pharmacodynamics of this compound in vivo.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments . For instance, it has been shown to accumulate in the nucleus, where it can interact with DNA and other nuclear proteins .
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function. This compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization in the nucleus, for example, allows it to directly interact with genetic material and influence gene expression .
properties
IUPAC Name |
2,7-dimethylimidazo[1,2-a]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3/c1-6-3-4-12-8(5-6)11-7(2)9(12)10/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVXONZREKJLJLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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